![molecular formula C9H11NO4S B3022616 Methyl 3-amino-5-(methylsulfonyl)benzoate CAS No. 168618-23-3](/img/structure/B3022616.png)
Methyl 3-amino-5-(methylsulfonyl)benzoate
Overview
Description
Methyl 3-amino-5-(methylsulfonyl)benzoate, also known as MAMSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science. This compound is a member of the benzoate ester family and is synthesized through a multi-step process involving several chemical reactions.
Scientific Research Applications
Role in Organic Synthesis
Methyl 3-amino-5-(methylsulfonyl)benzoate serves as a significant scaffold and precursor in the synthesis of various bioactive molecules due to its pharmacological activities, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. Its versatility in organic synthesis makes it an essential raw material for developing medical products, highlighting its importance in the synthetic and pharmaceutical industries (Farooq & Ngaini, 2019).
Potential in Drug Delivery Systems
This compound derivatives are being explored for their role in the development of drug delivery systems, particularly for cardiovascular diseases. These systems aim to enhance therapeutic outcomes by overcoming physiological barriers and improving drug bioavailability. The exploration of suitable delivery systems incorporating this compound could significantly impact the treatment of diseases like atherosclerosis, ischemic-reperfusion injury, and hypertension (Geldenhuys et al., 2017).
Contribution to Flavor Chemistry
In the food industry, derivatives of this compound contribute to the understanding and control of flavor compounds, particularly branched aldehydes like 2-methyl propanal and 2- and 3-methyl butanal. These compounds are crucial for the flavor profiles of various fermented and non-fermented products, making the study of their production and degradation pathways vital for food science and technology (Smit et al., 2009).
Mechanism of Action
Target of Action
Methyl 3-amino-5-(methylsulfonyl)benzoate, also known as MSAB, primarily targets β-catenin , a protein that plays a crucial role in cell-cell adhesion and gene transcription .
Mode of Action
MSAB interacts directly with the C-terminal two-thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) of β-catenin . This interaction induces ubiquitination of β-catenin, marking it for degradation by the proteasome .
Biochemical Pathways
The primary biochemical pathway affected by MSAB is the Wnt signaling pathway . β-catenin, the target of MSAB, is a key component of this pathway. By inducing the degradation of β-catenin, MSAB disrupts the Wnt signaling pathway, which can have downstream effects on cell proliferation and differentiation .
Pharmacokinetics
Its effectiveness in cell cultures suggests that it is likely to be cell-permeable
Result of Action
The primary result of MSAB’s action is the inhibition of Wnt signaling-dependent proliferation of cancer cells . By degrading β-catenin, MSAB disrupts the Wnt signaling pathway, leading to reduced cell proliferation .
Properties
IUPAC Name |
methyl 3-amino-5-methylsulfonylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4S/c1-14-9(11)6-3-7(10)5-8(4-6)15(2,12)13/h3-5H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZNYNYIYWUOJRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)S(=O)(=O)C)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40596735 | |
Record name | Methyl 3-amino-5-(methanesulfonyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
168618-23-3 | |
Record name | Methyl 3-amino-5-(methanesulfonyl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40596735 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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